Cas no 2228431-14-7 (5-(3-aminopropoxy)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-aminopropoxy)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228431-14-7
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 6292672
• PubChem ID: 165721701
• Update Time: 2025-05-21

5-(3-aminopropoxy)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropoxy)-N,N-dimethyl-1,3-thiazol-2-amine
• 2228431-14-7
• EN300-1755596

• Inchi： 1S/C8H15N3OS/c1-11(2)8-10-6-7(13-8)12-5-3-4-9/h6H,3-5,9H2,1-2H3
• InChI Key： CGHGVOJYSZLTIW-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1OCCCN)N(C)C

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-(3-aminopropoxy)-N,N-dimethyl-1,3-thiazol-2-amine

5-(3-Aminopropoxy)-N,N-Dimethyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

5-(3-Aminopropoxy)-N,N-Dimethyl-1,3-Thiazol-2-Amine (CAS No. 2228431-14-7) is a versatile compound with significant applications in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years.

The molecular structure of 5-(3-Aminopropoxy)-N,N-Dimethyl-1,3-Thiazol-2-Amine comprises a thiazole ring, a heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of the thiazole ring provides stability and reactivity, making it a valuable component in numerous chemical reactions. The amine group attached to the thiazole ring further enhances its functional versatility, enabling it to participate in various biological interactions and chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a bioisostere, a structural analog that can mimic the biological activity of other compounds while offering improved pharmacokinetic properties. This has led to investigations into its role as a modulator of receptor activity, particularly in the context of central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, 5-(3-Aminopropoxy)-N,N-Dimethyl-1,3-Thiazol-2-Amine has shown promise in materials science. Its ability to form stable complexes with metal ions has made it a candidate for use in catalysis and sensor technology. For instance, recent research has demonstrated its effectiveness as a ligand in homogeneous catalysis for organic transformations, offering higher efficiency and selectivity compared to traditional catalysts.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring followed by functionalization with the desired substituents. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, ensuring higher yields and improved purity.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been evaluated to ensure its safe use in industrial applications. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, making it suitable for use in environmentally friendly processes.

In conclusion, 5-(3-Aminopropoxy)-N,N-Dimethyl-1,3-Thiazol-2-Amine (CAS No. 2228431-14-7) is a multifaceted compound with vast potential across diverse industries. Its unique chemical properties, combined with recent advancements in its synthesis and application methodologies, position it as a key player in future innovations within pharmaceuticals and materials science.